Cas no 64046-53-3 (Acetamide,2-(diethylamino)-N-(4-phenoxyphenyl)-, hydrochloride (1:1))

• Product Name: Acetamide,2-(diethylamino)-N-(4-phenoxyphenyl)-, hydrochloride (1:1)
• CAS No: 64046-53-3
• MF: C₁₈H₂₃ClN₂O₂
• MW: 334.840423822403
• CID: 504348
• PubChem ID: 46639
• Update Time: 2025-04-19

Acetamide,2-(diethylamino)-N-(4-phenoxyphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(diethylamino)-N-(4-phenoxyphenyl)-, hydrochloride (1:1)
• diethyl-[2-oxo-2-(4-phenoxyanilino)ethyl]azanium,chloride
• N~2~,N~2~-Diethyl-N-(4-phenoxyphenyl)glycinamide hydrochloride (1:1)
• S 252
• ACETANILIDE, 2-(DIETHYLAMINO)-4'-PHENOXY-, HYDROCHLORIDE
• 64046-53-3
• Acetanilide, 4'-phenoxy-2-(N,N-diethylamino)-, hydrochloride

• Inchi： 1S/C18H22N2O2.ClH/c1-3-20(4-2)14-18(21)19-15-10-12-17(13-11-15)22-16-8-6-5-7-9-16;/h5-13H,3-4,14H2,1-2H3,(H,19,21);1H
• InChI Key： CBANAZJJZATZQN-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C[NH+](CC)CC)NC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.9649
• Monoisotopic Mass: 334.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2

Experimental Properties

• Boiling Point: 457.7°C at 760 mmHg
• Flash Point: 230.6°C
• PSA: 46.3